Cas no 1261894-07-8 (3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-ol)

3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-ol is a biphenyl derivative featuring chloro and fluoro substituents on one aromatic ring and a hydroxyl group on the other. This compound is of interest in synthetic and medicinal chemistry due to its structural versatility, serving as a key intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of both halogen and hydroxyl groups enhances its reactivity, enabling selective functionalization for further derivatization. Its well-defined molecular structure and stability under standard conditions make it suitable for precise applications in cross-coupling reactions and as a building block for complex organic frameworks.
3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-ol structure
1261894-07-8 structure
Product Name:3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-ol
CAS No:1261894-07-8
MF:C12H8ClFO
MW:222.642725944519
MDL:MFCD18312894
CID:2761792
PubChem ID:53218605
Update Time:2025-10-29

3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(3-CHLORO-5-FLUOROPHENYL)PHENOL
    • AKOS017558272
    • 3-Chloro-5-fluoro-3'-hydroxybiphenyl
    • 1261894-07-8
    • MFCD18312894
    • DTXSID10683525
    • 3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-ol
    • 3'-Chloro-5'-fluoro[1,1'-biphenyl]-3-ol
    • 3-(3-Chloro-5-fluorophenyl)phenol; 95%
    • MDL: MFCD18312894
    • Inchi: 1S/C12H8ClFO/c13-10-4-9(5-11(14)7-10)8-2-1-3-12(15)6-8/h1-7,15H
    • InChI Key: LZCGRJVDIBOLSF-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1)C1C=CC=C(C=1)O)F

Computed Properties

  • Exact Mass: 222.0247707Da
  • Monoisotopic Mass: 222.0247707Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.2Ų

3'-Chloro-5'-fluoro-[1,1'-biphenyl]-3-ol Pricemore >>

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